Cas no 1339886-04-2 ((1R)-1-(2,3-difluorophenyl)ethan-1-amine)

(1R)-1-(2,3-difluorophenyl)ethan-1-amine structure
1339886-04-2 structure
Product Name:(1R)-1-(2,3-difluorophenyl)ethan-1-amine
CAS No:1339886-04-2
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD12757703
CID:1029062
PubChem ID:45072359
Update Time:2025-04-20

(1R)-1-(2,3-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,3-Difluorophenyl)ethanamine
    • (1R)-1-(2,3-difluorophenyl)ethanamine
    • (R)-1-(2,3-Difluorophenyl)ethamine
    • (1R)-1-(2,3-Difluorophenyl)ethan-1-amine
    • KETZXWRRCDXDFT-RXMQYKEDSA-N
    • Benzenemethanamine, 2,3-difluoro-alpha-methyl-, (alphaR)-
    • DTXSID30662539
    • AKOS015840195
    • S12185
    • SCHEMBL7787820
    • EN300-1828206
    • (R)-1-(2,3-difluorophenyl)ethan-1-amine
    • DB-179384
    • 1339886-04-2
    • AS-62532
    • DS-018742
    • CS-0186108
    • (1R)-1-(2,3-difluorophenyl)ethan-1-amine
    • MDL： MFCD12757703
    • Inchi： 1S/C8H9F2N/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key： KETZXWRRCDXDFT-RXMQYKEDSA-N
    • SMILES： FC1C(=CC=CC=1[C@@H](C)N)F

Computed Properties

  • Exact Mass: 157.07030562g/mol
  • Monoisotopic Mass: 157.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.4

(1R)-1-(2,3-difluorophenyl)ethan-1-amine Pricemore >>

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R900454-250mg
(R)-1-(2,3-Difluorophenyl)ethanamine
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eNovation Chemicals LLC
D579109-100mg
(R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE HCl
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eNovation Chemicals LLC
D579109-500mg
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